2-Benzothiazolamine,N-ethyl-N-methyl-(9CI)

• CAS RN: 108656-84-4
• Molecular Formula: C10H12N2S
• Molecular Weight: 192.28 g/mol
• IUPAC Name: N-ethyl-N-methyl-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C10H12N2S/c1-3-12(2)10-11-8-6-4-5-7-9(8)13-10/h4-7H,3H2,1-2H3
• InChI Key: UENHQHQGGAIXAF-UHFFFAOYSA-N
• SMILES: CCN(C)C1=NC2=CC=CC=C2S1
• synonyms: 2-Benzothiazolamine,N-ethyl-N-methyl-(9CI)

Description

2-Benzothiazolamine, N-ethyl-N-methyl-(9CI) is a chemical compound that belongs to the class of heterocyclic organic compounds. It is a yellow crystalline solid that is used in various scientific research applications.

Scientific Research Applications

2-Benzothiazolamine, N-ethyl-N-methyl-(9CI) is used in various scientific research applications. It is used as a precursor in the synthesis of other organic compounds. It is also used as a reagent in the preparation of dyes, pharmaceuticals, and agrochemicals. Furthermore, it is used in the synthesis of fluorescent probes that are used in biological imaging.

Mechanism of Action

The mechanism of action of 2-Benzothiazolamine, N-ethyl-N-methyl-(9CI) is not well understood. However, it is believed that it acts as a nucleophile in various chemical reactions. It can also form complexes with metal ions, which can be used in various catalytic reactions.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of 2-Benzothiazolamine, N-ethyl-N-methyl-(9CI). However, it has been reported to exhibit antibacterial and antifungal activity. It has also been shown to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-Benzothiazolamine, N-ethyl-N-methyl-(9CI) in lab experiments is its high purity. It is also relatively easy to synthesize, which makes it readily available. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 2-Benzothiazolamine, N-ethyl-N-methyl-(9CI). One area of research could be focused on understanding the mechanism of action of this compound. Another area of research could be focused on developing new synthetic routes to this compound that are more efficient and environmentally friendly. Additionally, research could be focused on developing new applications for this compound in various fields, such as medicine, agriculture, and materials science.
Conclusion:
In conclusion, 2-Benzothiazolamine, N-ethyl-N-methyl-(9CI) is a versatile compound that has various scientific research applications. Its synthesis method is relatively simple, and it exhibits antibacterial, antifungal, and anticancer activity. However, its limited solubility in water can make it difficult to work with in certain experiments. There are several future directions for research on this compound, including understanding its mechanism of action and developing new synthetic routes and applications.

Synthesis Methods

The synthesis of 2-Benzothiazolamine, N-ethyl-N-methyl-(9CI) involves the reaction between 2-aminobenzenethiol and ethyl chloroacetate in the presence of sodium hydroxide. The resulting product is then treated with methyl iodide to obtain the final product.